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Compound of Interest

Compound Name: Ethyl-d5 chloroformate

CAS No.: 1056938-00-1

Cat. No.: B15088154

Get Quote

Executive Summary
Verdict: Ethyl-d5 chloroformate (ECF-d5) is a high-performance, moisture-sensitive

derivatization reagent essential for Isotope Dilution Mass Spectrometry (IDMS). While

chemically comparable to its unlabeled counterpart, its stability is the critical control point for

quantitative accuracy.

Key Findings:

Stability Profile: High susceptibility to hydrolysis. Decomposition releases deuterium-labeled

ethanol (

),

, and

, compromising isotopic purity calculations and reaction yields.

Performance vs. Alternatives: Superior to silylation (BSTFA) for aqueous metabolomics due

to moisture tolerance during the reaction, but requires stricter storage conditions to prevent
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pre-reaction degradation.

Recommendation: Implement a "Tiered Validation Protocol" (outlined below) before any

critical IDMS batch analysis.

The Stability Challenge: Hydrolysis & Isotopic
Integrity
The utility of ECF-d5 lies in its ability to introduce a specific mass shift (+5 Da) to amino acids,

organic acids, and amines, allowing them to be distinguished from endogenous metabolites.

However, the reagent is thermodynamically unstable in the presence of moisture.

The Degradation Pathway
Unlike stable solid standards, ECF-d5 is a volatile liquid that degrades via hydrolysis. This

reaction is autocatalytic; the

byproduct can further catalyze degradation in the presence of trace moisture.
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Figure 1: Hydrolytic degradation pathway of Ethyl-d5 Chloroformate. Note the formation of

HCl, which increases acidity and indicates spoilage.

Comparative Analysis: ECF-d5 vs. Alternatives
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The following table compares ECF-d5 against the industry-standard unlabeled reagent and the

primary alternative derivatization method, Silylation (BSTFA).

Feature
Ethyl-d5
Chloroformate
(ECF-d5)

Unlabeled Ethyl
Chloroformate
(ECF)

BSTFA (Silylation)

Primary Use
Internal Standard

(IDMS)
General Quantification

General Quantification

(GC-MS)

Moisture Tolerance

(Reaction)

High (Reacts in

aqueous media)

High (Reacts in

aqueous media)

Zero (Strictly

anhydrous required)

Storage Stability
Critical (Cost of failure

is high)

Moderate (Cheap to

replace)

Moderate (Hydrolyzes

to silica)

Reaction Speed Seconds (< 1 min) Seconds (< 1 min)
Slow (30-60 mins +

heat)

Byproducts Ethanol-d5, CO₂, HCl Ethanol, CO₂, HCl
TMS-OH, volatile

siloxanes

Analytic Target
Amino acids, Amines,

Carboxyls

Amino acids, Amines,

Carboxyls

Alcohols, Phenols,

Carboxyls

Scientist's Note: While ECF and ECF-d5 share identical chemical kinetics (barring negligible

Kinetic Isotope Effects), the financial and data integrity risks differ. A hydrolyzed ECF bottle

costs $50 to replace; a compromised ECF-d5 bottle can ruin a $5,000 metabolomics study by

introducing variable isotopic ratios.

Experimental Validation Protocols
To ensure data integrity, do not assume the label's expiration date is valid once the bottle is

opened. Use these self-validating protocols.

Protocol A: The "Acid-Check" (Rapid Screening)
Use this before every batch to prevent wasting precious samples.
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Principle: As ECF-d5 hydrolyzes, it releases HCl. Significant acidity in the neat liquid indicates

degradation.

Prepare: A small test tube with 0.5 mL of dry dichloromethane (DCM).

Aliquot: Add 20 µL of ECF-d5 stock to the DCM.

Indicator: Add 1 drop of moist pH indicator paper (or bromothymol blue solution).

Observation:

Pass: Neutral/Slightly Acidic (Yellow/Green).

Fail: Deep Red (Strong Acid). Discard immediately.

Protocol B: Functional IDMS Stress Test (Quantitative)
Use this for new lots or after long-term storage (>6 months).

Objective: Verify that the derivatization efficiency of ECF-d5 matches the unlabeled standard.

Materials:

Standard: L-Phenylalanine (Phe) [100 µM].

Reagents: ECF-d5, Unlabeled ECF, Pyridine, Ethanol (or Ethanol-d5).

Workflow:

Split Sample: Divide the Phe standard into two aliquots.

Derivatize A: Treat with Unlabeled ECF + Ethanol.

Derivatize B: Treat with ECF-d5 + Ethanol-d5 (or Ethanol).

Analyze: GC-MS (SIM mode). Monitor ions for Phe-ECF (m/z 190, 218) and Phe-ECF-d5

(m/z 195, 223).

Calculate:
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Acceptance Criteria: The Efficiency Ratio should be 0.95 – 1.05. A lower ratio indicates the

ECF-d5 reagent has partially hydrolyzed, reducing its effective concentration.

Derivatization Workflow Visualization
Understanding where ECF-d5 enters the workflow is crucial for minimizing exposure to

atmospheric moisture.
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Figure 2: ECF-d5 Derivatization Workflow. The reagent addition step is the primary point of

failure if the standard has degraded.

Best Practices for Storage & Handling
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To maximize the ROI of your labeled standards, adhere to these "Gold Standard" rules:

The "Warm-Up" Rule: Never open a cold bottle of ECF-d5. Allow it to equilibrate to room

temperature (approx. 30 mins) in a desiccator. Opening a cold bottle condenses atmospheric

moisture directly into the reagent, initiating hydrolysis.

Septum Integrity: Do not remove the cap. Inject through a septum using a dry syringe. Over

time, septa degrade; replace the cap/septum if cored.

Inert Headspace: If possible, purge the headspace with dry Nitrogen or Argon before

returning to storage.

Split Aliquots: Upon first opening, split the bulk ECF-d5 into smaller, single-use amber vials

(e.g., 200 µL) to limit freeze-thaw cycles and exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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